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Compound of Interest

Compound Name: 2-(Benzyloxy)butanal

Cat. No.: B12797497

This guide provides a detailed overview of the molecular properties of 2-(Benzyloxy)butanal, a
significant organic compound for researchers, scientists, and professionals in drug
development. Due to the limited availability of direct experimental data for 2-
(Benzyloxy)butanal, this document also includes data for its structural isomer, 4-
(Benzyloxy)butanal, for comparative purposes.

Quantitative Data Summary

The molecular formula and weight of 2-(Benzyloxy)butanal have been determined based on
its chemical structure. The table below summarizes these key quantitative data points and
provides a comparison with its isomer, 4-(Benzyloxy)butanal.

2- 4-

Property (Benzyloxy)butanal (Benzyloxy)butanal Data Source
(Calculated) (Experimental)

Molecular Formula C11H1402 Ci11H1402

Molecular Weight 178.23 g/mol 178.23 g/mol [1]

Experimental Protocols

While specific experimental protocols for the synthesis and analysis of 2-(Benzyloxy)butanal
are not readily available in the searched literature, a general workflow for the characterization
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of a novel aldehyde compound is presented below. This workflow is standard in organic
chemistry and would be applicable to the analysis of 2-(Benzyloxy)butanal.

General Workflow for Chemical Characterization

e Synthesis: The compound would first be synthesized. A plausible route for 2-
(Benzyloxy)butanal would be the benzylation of 2-hydroxybutanal.

 Purification: The crude product would be purified, typically using column chromatography or
distillation.

o Structural Elucidation: The purified compound's structure would be confirmed using a
combination of spectroscopic methods:

o Nuclear Magnetic Resonance (NMR) Spectroscopy: *H and 3C NMR would be used to
determine the connectivity of atoms.

o Mass Spectrometry (MS): To confirm the molecular weight and obtain fragmentation
patterns.

o Infrared (IR) Spectroscopy: To identify the presence of key functional groups, such as the
aldehyde carbonyl group.

e Physicochemical Property Determination: Properties such as boiling point, melting point, and
solubility would be experimentally determined.

Logical Relationships in Chemical Identification

The process of identifying and characterizing a chemical compound like 2-(Benzyloxy)butanal
follows a logical progression from its name to its detailed properties. The following diagram
illustrates this relationship.

Molecular Formula & Weight
(C11H1402 / 178.23 g/mol)

Chemical Name Chemical Structure
(2-(Benzyloxy)butanal) (CeHsCH20CH(CH2CH3s)CHO)
Spectroscopic Data Physicochemical Properties

(NMR, MS, IR) (Boiling Point, Solubility, etc.)
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Caption: Logical workflow from chemical nomenclature to properties.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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